Pentyltrichlorosilane
Pentyltrichlorosilane
Amyltrichlorosilane appears as a colorless to yellow liquid with a pungent odor. It is combustible and has a flash point of 145°F. Corrosive to metals and tissue.
Brand Name:
Vulcanchem
CAS No.:
107-72-2
VCID:
VC0129440
InChI:
InChI=1S/C5H11Cl3Si/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3
SMILES:
CCCCC[Si](Cl)(Cl)Cl
Molecular Formula:
C₅H₁₁Cl₃Si
Molecular Weight:
205.6 g/mol
Pentyltrichlorosilane
CAS No.: 107-72-2
Reference Standards
VCID: VC0129440
Molecular Formula: C₅H₁₁Cl₃Si
Molecular Weight: 205.6 g/mol
CAS No. | 107-72-2 |
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Product Name | Pentyltrichlorosilane |
Molecular Formula | C₅H₁₁Cl₃Si |
Molecular Weight | 205.6 g/mol |
IUPAC Name | trichloro(pentyl)silane |
Standard InChI | InChI=1S/C5H11Cl3Si/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3 |
Standard InChIKey | KWDQAHIRKOXFAV-UHFFFAOYSA-N |
SMILES | CCCCC[Si](Cl)(Cl)Cl |
Canonical SMILES | CCCCC[Si](Cl)(Cl)Cl |
Boiling Point | 320 °F at 760 mm Hg (USCG, 1999) 172 °C; 60.5 °C at 15 mm Hg |
Colorform | COLORLESS TO YELLOW LIQUID |
Density | 1.137 at 77 °F (USCG, 1999) 1.1330 g/cu cm at 20 °C |
Flash Point | 145 °F (USCG, 1999) 145 °F (63 °C) OC |
Physical Description | Amyltrichlorosilane appears as a colorless to yellow liquid with a pungent odor. It is combustible and has a flash point of 145°F. Corrosive to metals and tissue. |
Description | Amyltrichlorosilane appears as a colorless to yellow liquid with a pungent odor. It is combustible and has a flash point of 145°F. Corrosive to metals and tissue. |
Shelf Life | Readily hydrolyzed by moisture with liberation of hydrogen chloride. |
Synonyms | Trichloropentyl-silane; Amyltrichlorosilane; Pentylsilicon Trichloride; Trichloroamylsilane; Trichloropentylsilane; n-Pentyltrichlorosilane |
PubChem Compound | 7885 |
Last Modified | Nov 11 2021 |
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